Cas no 625445-49-0 (Cyclopentyl 2-(3-methoxyphenyl)ethyl ketone)

• Product Name: Cyclopentyl 2-(3-methoxyphenyl)ethyl ketone
• CAS No: 625445-49-0
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 1638200
• PubChem ID: 21938546
• Update Time: 2025-08-05

Cyclopentyl 2-(3-methoxyphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-(3-methoxyphenyl)propan-1-one
• CYCLOPENTYL 2-(3-METHOXYPHENYL)ETHYL KETONE
• CTK5B5275
• 1-cyclopentyl-3-(3-methoxy-phenyl)-propan-1-one
• SureCN5880941
• AG-G-29827
• DTXSID10620394
• SCHEMBL5880941
• 625445-49-0
• MFCD03843145
• CYCLOPENTYL2-(3-METHOXYPHENYL)ETHYLKETONE
• AKOS016021538
• Cyclopentyl 2-(3-methoxyphenyl)ethyl ketone

• MDL： MFCD03843145
• Inchi： 1S/C15H20O2/c1-17-14-8-4-5-12(11-14)9-10-15(16)13-6-2-3-7-13/h4-5,8,11,13H,2-3,6-7,9-10H2,1H3
• InChI Key： VANBVULFEDXEDF-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=C(C=1)OC)C1CCCC1

Computed Properties

• Exact Mass: 232.14600
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.38710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Cyclopentyl 2-(3-methoxyphenyl)ethyl ketone

Comprehensive Overview of Cyclopentyl 2-(3-methoxyphenyl)ethyl ketone (CAS No. 625445-49-0)

Cyclopentyl 2-(3-methoxyphenyl)ethyl ketone (CAS No. 625445-49-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, flavor and fragrance development, and organic synthesis. This compound, characterized by its unique cyclopentyl and methoxyphenyl functional groups, offers a versatile scaffold for designing novel molecules. Its molecular structure, which includes a ketone group and an ethyl linker, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its structural flexibility and bioactive properties.

The growing interest in Cyclopentyl 2-(3-methoxyphenyl)ethyl ketone is partly driven by its relevance in drug discovery. With the rise of personalized medicine and targeted therapies, compounds like this are being investigated for their ability to interact with specific biological pathways. Its methoxyphenyl moiety, in particular, is known to exhibit antioxidant and anti-inflammatory properties, making it a candidate for therapeutic applications. Additionally, the cyclopentyl ring enhances its lipophilicity, which is crucial for improving drug bioavailability.

In the flavor and fragrance industry, Cyclopentyl 2-(3-methoxyphenyl)ethyl ketone is valued for its potential to contribute to complex aromatic profiles. The compound's ketone functionality can impart sweet, woody, or fruity notes, depending on its concentration and combination with other ingredients. As consumers demand more natural-like and sustainable fragrance solutions, this compound is being studied for its ability to mimic natural aromas while offering synthetic scalability.

From a synthetic chemistry perspective, CAS No. 625445-49-0 serves as a building block for more complex molecules. Its reactive ketone group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is particularly appealing in material science, where researchers are developing advanced polymers and coatings. The compound's stability under various conditions also makes it a reliable choice for industrial applications.

Environmental and safety considerations are paramount when working with Cyclopentyl 2-(3-methoxyphenyl)ethyl ketone. While it is not classified as hazardous, proper handling and storage are essential to ensure workplace safety. Regulatory compliance, such as adherence to REACH and FDA guidelines, is critical for its use in consumer products. Companies are also exploring green chemistry approaches to synthesize this compound more sustainably, aligning with global eco-friendly initiatives.

The future of Cyclopentyl 2-(3-methoxyphenyl)ethyl ketone looks promising, with ongoing research uncovering new applications. Whether in pharmaceuticals, fragrances, or advanced materials, this compound exemplifies the intersection of innovation and practicality. As industries continue to prioritize efficiency and sustainability, CAS No. 625445-49-0 is poised to play a pivotal role in shaping next-generation solutions.